Cas no 1261962-14-4 (3-[4-(hydroxymethyl)phenyl]pyridine-4-carboxylic Acid)

• Product Name: 3-[4-(hydroxymethyl)phenyl]pyridine-4-carboxylic Acid
• CAS No: 1261962-14-4
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• CID: 1223294
• PubChem ID: 53222755
• Update Time: 2025-04-20

3-[4-(hydroxymethyl)phenyl]pyridine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[4-(hydroxymethyl)phenyl]pyridine-4-carboxylic Acid
• 3-(4-(Hydroxymethyl)phenyl)isonicotinic acid
• 3-(4-HYDROXYMETHYLPHENYL)ISONICOTINIC ACID
• 3-(4-(Hydroxymethyl)phenyl)isonicotinicacid
• DTXSID00687113
• MFCD18316937
• 1261962-14-4

• MDL： MFCD18316937
• Inchi： 1S/C13H11NO3/c15-8-9-1-3-10(4-2-9)12-7-14-6-5-11(12)13(16)17/h1-7,15H,8H2,(H,16,17)
• InChI Key： RZFUZVWEBAEGAJ-UHFFFAOYSA-N
• SMILES： OCC1C=CC(=CC=1)C1C=NC=CC=1C(=O)O

Computed Properties

• Exact Mass: 229.07389321g/mol
• Monoisotopic Mass: 229.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.4Ų